Cas no 2308474-05-5 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid
• CAS No: 2308474-05-5
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 5927671
• PubChem ID: 165555978
• Update Time: 2025-06-14

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid
• EN300-1549289
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]thiomorpholine-3-carboxylic acid
• 2308474-05-5

• Inchi： 1S/C24H26N2O5S/c1-15(12-22(27)26-10-11-32-14-21(26)23(28)29)25-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,28,29)/t15-,21?/m1/s1
• InChI Key： MNFNIIWYGFKSGO-RBFZIWAESA-N
• SMILES： S1CCN(C(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid

Research Briefing on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid (CAS: 2308474-05-5)

The compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid (CAS: 2308474-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the thiomorpholine-3-carboxylic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in the efficient construction of complex peptide architectures, which are often challenging to achieve using conventional methods.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed in the synthesis of novel peptide inhibitors targeting protease enzymes. The study reported that the incorporation of the thiomorpholine-3-carboxylic acid derivative into peptide sequences enhanced both the stability and binding affinity of the inhibitors. This finding suggests that 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid could play a pivotal role in the development of next-generation protease inhibitors for treating diseases such as HIV and hepatitis C.

Another area of interest is the compound's potential in targeted drug delivery systems. A recent preprint on bioRxiv detailed its use in the design of peptide-drug conjugates (PDCs). The researchers utilized the compound's reactive functional groups to attach cytotoxic payloads, creating PDCs with improved tumor-targeting capabilities. Preliminary in vitro and in vivo studies showed promising results, with enhanced efficacy and reduced off-target effects compared to traditional chemotherapy agents.

Despite these advancements, challenges remain in the large-scale production and purification of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid. A 2024 review in Organic Process Research & Development discussed optimization strategies for its synthesis, including the use of greener solvents and catalytic methods to improve yield and reduce environmental impact. These developments are critical for ensuring the compound's viability in industrial-scale applications.

In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholine-3-carboxylic acid represents a versatile and valuable building block in medicinal chemistry. Its applications span from peptide synthesis to drug delivery, with ongoing research continuing to uncover new possibilities. Future studies should focus on addressing scalability issues and further exploring its therapeutic potential in various disease models.